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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Acid Brown 14 (CAS 5850-16-8), a diazo acid dye. The document is intended for researchers,

scientists, and professionals in drug development and related fields who may use this dye in

various applications, from textile and leather dyeing to specialized staining protocols. This

guide compiles available quantitative and qualitative solubility data, details the physicochemical

properties of the dye, and provides a standardized experimental protocol for determining its

solubility in various solvents. Furthermore, it explores the theoretical underpinnings of its

solubility, focusing on the influence of solvent polarity, temperature, and pH.

Introduction
Acid Brown 14 is a water-soluble anionic dye widely utilized for its ability to color protein fibers

such as wool and silk, as well as synthetic polyamides like nylon.[1][2] Its molecular structure

contains sulfonic acid groups, typically as sodium salts, which impart a negative charge in

aqueous solutions and are key to its solubility and dyeing mechanism.[1][3] Understanding the

solubility of Acid Brown 14 in different solvent systems is critical for optimizing its use in

industrial processes, developing new applications, and for its removal from industrial effluents.

[4][5][6] This guide addresses the core need for detailed solubility data and standardized

methodologies for its determination.

Physicochemical Properties of Acid Brown 14
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A summary of the key physicochemical properties of Acid Brown 14 is presented below.

Property Value Reference(s)

C.I. Name Acid Brown 14 [7]

C.I. Number 20195 [8]

CAS Number 5850-16-8 [8]

Molecular Formula C₂₆H₁₆N₄Na₂O₈S₂ [7][8]

Molecular Weight 622.54 g/mol [7][8]

Appearance
Red-brown to orange-brown

powder
[8][9]

Density 1.744 g/cm³ (at 20°C) [2][8]

Quantitative Solubility Data
Quantitative solubility data for Acid Brown 14 in a wide range of organic solvents is not

extensively reported in publicly available literature. The primary solvent of interest for its main

applications is water.

Solubility in Aqueous Media
The solubility of Acid Brown 14 in water is established, though values can vary slightly

between sources.

Solvent Temperature Solubility Reference(s)

Water 20°C 1.55 g/L [2][8][9]

Solubility in Organic Solvents
While precise quantitative data is scarce, qualitative descriptions are available for some

common organic solvents. The dye is generally characterized by its limited solubility in many

organic media.
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Solvent Qualitative Solubility Reference(s)

Ethanol Slightly soluble [2][7][9]

Methanol Data not available

Acetone Data not available

Dimethyl Sulfoxide (DMSO) Data not available

Given the lack of specific data, it is recommended that researchers determine solubility

empirically for their solvent of choice using the protocol outlined in Section 5.

Factors Influencing Solubility
The solubility of acid dyes like Acid Brown 14 is not a fixed value but is influenced by several

environmental and structural factors.

Effect of Temperature
For most ionic compounds and dyes, solubility in water increases with temperature.[10] This is

because the dissolution process is often endothermic, meaning it consumes heat. Increasing

the temperature provides the necessary energy to break the solute-solute and solvent-solvent

bonds, facilitating dissolution.[10] While specific data points for Acid Brown 14 across a

temperature range are not available, it is a general principle that preparing higher concentration

stock solutions may be possible by gently warming the solvent.[11]

Effect of pH
The pH of the solvent system has a profound impact on the solubility of acid dyes.[12] Acid
Brown 14 possesses sulfonic acid groups (-SO₃H) which are typically in the salt form (-

SO₃⁻Na⁺). In solution, the sulfonate groups are anionic. The solubility of the dye is linked to its

charge state.[13]

In acidic to neutral solutions (low pH): The sulfonic acid groups are ionized (anionic), which

promotes solubility in polar solvents like water. The dyeing of protein fibers is typically carried

out under acidic conditions (pH 2.5-6) to protonate the amino groups on the fibers, creating

cationic sites (-NH₃⁺) that strongly attract the anionic dye molecules.[13][14]
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In highly alkaline solutions (high pH): The overall charge of the molecule can be affected,

which may influence its solubility characteristics.

The diagram below illustrates the general principle of how pH affects the ionization of an acid

dye and its interaction with a protein fiber, which is fundamental to its application and solubility

behavior.

Low pH (Acidic Conditions)

High pH (Alkaline Conditions)

Anionic Dye
(-SO3⁻)

Protonated Fiber
(-NH3⁺)

Ionic Attraction
(Strong Binding)

Anionic Dye
(-SO3⁻)

De-protonated Fiber
(-NH2)

No Attraction
(Poor Binding)

Figure 1. pH effect on Acid Dye interaction.

Click to download full resolution via product page

Figure 1. pH effect on Acid Dye interaction.

Experimental Protocol for Solubility Determination
This section provides a standardized gravimetric method for determining the saturation

solubility of Acid Brown 14 in a specific solvent at a controlled temperature. This protocol is

adapted from established methods for dye solubility testing.[15]

Objective
To determine the saturation solubility (in g/L) of Acid Brown 14 in a selected solvent at a

specified temperature (e.g., 25°C).

Materials and Equipment
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Acid Brown 14 (analytical grade)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Glass vials with screw caps

Volumetric flasks (pre-weighed)

Syringes and syringe filters (e.g., 0.45 µm PTFE or nylon)

Drying oven (vacuum oven preferred)

Desiccator

Procedure
The workflow for this protocol is illustrated in the diagram below.
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Start

1. Prepare Supersaturated
Mixture

(Excess Dye + Solvent)

2. Equilibrate
(e.g., 24-48h in

thermostatic shaker)

3. Settle
(Allow solids to precipitate)

4. Filter Supernatant
(Syringe + 0.45µm filter into

pre-weighed flask)

5. Evaporate Solvent
(Drying oven until
constant weight)

6. Final Weighing
(Flask + Dry Dye Residue)

7. Calculate Solubility
(g/L)

End

Click to download full resolution via product page

Figure 2. Workflow for Gravimetric Solubility Determination.

Preparation of Saturated Solution:

Add an excess amount of Acid Brown 14 powder (enough to ensure undissolved solid

remains after equilibration) into a series of glass vials.

Accurately add a known volume of the chosen solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.
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Equilibration:

Place the vials in a thermostatic shaker set to the desired temperature.

Agitate the vials for a sufficient period (typically 24-48 hours) to ensure equilibrium

between the dissolved and undissolved dye is reached.

Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to let the excess solid settle.

Carefully withdraw a known volume of the clear supernatant using a syringe.

Attach a 0.45 µm syringe filter and dispense the saturated solution into a pre-weighed,

clean, and dry volumetric flask. Record the exact volume transferred.

Gravimetric Analysis:

Place the volumetric flask containing the filtered solution into a drying oven. Set the

temperature high enough to evaporate the solvent efficiently but low enough to prevent

dye degradation (e.g., 60-80°C). A vacuum oven is recommended for heat-sensitive

solvents or to expedite drying.

Once all the solvent has evaporated, transfer the flask to a desiccator and allow it to cool

to room temperature.

Weigh the flask with the dried dye residue on an analytical balance.

Repeat the drying and weighing steps until a constant weight is achieved (e.g., ±0.0002

g).

Calculation of Solubility
Calculate the solubility (S) in grams per liter (g/L) using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))
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Where:

Mass of dried dye = (Final constant weight of flask + dye) - (Initial weight of empty flask)

Volume of filtered solution = The exact volume of the saturated solution transferred in step 3.

Conclusion
This technical guide consolidates the known solubility information for Acid Brown 14,

highlighting its established solubility in water and its more limited, qualitative solubility in

organic solvents. The primary factors influencing its solubility—temperature and pH—have

been discussed in the context of general principles for acid dyes. For applications requiring

precise solubility data in specific non-aqueous systems, a detailed and robust gravimetric

protocol has been provided. The diagrams included offer clear visual aids for understanding the

key conceptual and experimental workflows. This document serves as a foundational resource

for scientists and researchers, enabling them to effectively utilize Acid Brown 14 in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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